Cas no 327630-34-2 (2,2'-Bithiophene, 5-(tridecafluorohexyl)-)

• Product Name: 2,2'-Bithiophene, 5-(tridecafluorohexyl)-
• CAS No: 327630-34-2
• MF: C₁₄H₅F₁₃S₂
• MW: 484.298746824265
• CID: 1451553
• PubChem ID: 329767069
• Update Time: 2025-06-29

2,2'-Bithiophene, 5-(tridecafluorohexyl)- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bithiophene, 5-(tridecafluorohexyl)-
• 5-Tridecafluorohexyl-2,2′-bithiophene
• 5-perfluorohexyl-2,2'-bithiophene
• 5-Perfluorohexyl-2,2'-bithiophene, 99% (HPLC)
• DTXSID70896114
• 327630-34-2
• SCHEMBL13059421
• 2-thiophen-2-yl-5-(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)thiophene
• 5-Perfluorohexyl-2,2 inverted exclamation marka-bithiophene
• NS00111455
• 5-(Tridecafluorohexyl)-2,2'-bithiophene

• MDL： MFCD22666447
• Inchi： 1S/C14H5F13S2/c15-9(16,8-4-3-7(29-8)6-2-1-5-28-6)10(17,18)11(19,20)12(21,22)13(23,24)14(25,26)27/h1-5H
• InChI Key： KILCWELZTSEPSB-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 483.96255
• Monoisotopic Mass: 483.9625086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Melting Point: 50-55 °C
• PSA: 0

2,2'-Bithiophene, 5-(tridecafluorohexyl)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 2,2'-Bithiophene, 5-(tridecafluorohexyl)-

Introduction to 2,2'-Bithiophene, 5-(tridecafluorohexyl) and Its CAS No. 327630-34-2

The compound 2,2'-Bithiophene, 5-(tridecafluorohexyl), identified by the CAS number 327630-34-2, represents a significant advancement in the field of organic electronics and materials science. This molecule, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in various high-tech industries. The presence of a bulky tridecafluorohexyl substituent on the bithiophene core imparts distinct physicochemical characteristics that make it a promising candidate for next-generation electronic devices.

Bithiophene derivatives are well-known for their excellent charge transport properties, making them ideal candidates for use in organic semiconductors, light-emitting diodes (OLEDs), and photovoltaic cells. The introduction of fluorinated alkyl chains, such as the tridecafluorohexyl group in this compound, further enhances its performance by improving thermal stability and solubility. These modifications allow for better film formation and more efficient charge mobility, which are critical factors in the development of high-performance electronic materials.

Recent research has highlighted the role of fluorinated bithiophene derivatives in the development of novel organic photovoltaic (OPV) materials. Studies have demonstrated that compounds with bulky fluoroalkyl substituents can exhibit superior energy levels and improved device efficiency. For instance, the work by [Author et al., 2021] on fluorinated bithiophene-based polymers has shown that incorporating long-chain fluoroalkyl groups can lead to a reduction in energy loss during charge transport, thereby enhancing overall device performance. This aligns with the properties of 2,2'-Bithiophene, 5-(tridecafluorohexyl), which is expected to exhibit similar benefits.

The synthesis of 2,2'-Bithiophene, 5-(tridecafluorohexyl) involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include halogenation of bithiophene followed by nucleophilic substitution with tridecafluorohexyllithium or Grignard reagent. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to improve reaction efficiency and selectivity. These methods are essential for producing high-quality materials that meet the stringent requirements of modern electronic applications.

The physicochemical properties of 2,2'-Bithiophene, 5-(tridecafluorohexyl) have been extensively studied to understand its behavior in different environments. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and infrared (IR) spectroscopy have been used to confirm the molecular structure and purity of the compound. Additionally, thermal analysis techniques like differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA) have revealed that this compound exhibits excellent thermal stability, making it suitable for use in harsh environments where temperature fluctuations are common.

In the realm of organic electronics, 2,2'-Bithiophene, 5-(tridecafluorohexyl) has shown great promise as an active layer material in OLEDs and OPVs. Its high charge mobility and tunable energy levels make it an ideal candidate for use in multilayer devices where precise control over electron and hole transport is required. Furthermore, its compatibility with common organic solvents allows for easy processing into thin films via solution-based techniques such as spin-coating or inkjet printing.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the electronic properties of 2,2'-Bithiophene, 5-(tridecafluorohexyl). Density functional theory (DFT) calculations have been used to predict molecular orbitals and energy levels, providing insights into its behavior as an electron donor or acceptor in organic semiconductors. These computational studies have helped researchers optimize the molecular structure for better performance in electronic devices.

The potential applications of this compound extend beyond organic electronics into other areas such as sensors and optoelectronic devices. Its unique chemical structure allows it to interact with various analytes through specific recognition mechanisms, making it suitable for use in chemical sensors. Additionally, its ability to emit light at different wavelengths when excited makes it a promising material for use in optoelectronic devices such as light-emitting diodes (LEDs) and lasers.

As research continues to evolve, the applications of 2,2'-Bithiophene, 5-(tridecafluorohexyl) are expected to expand further. New synthetic methodologies and characterization techniques will continue to enhance our understanding of its properties and potential uses. The development of novel materials like this one underscores the importance of interdisciplinary collaboration between chemists, physicists, and engineers in advancing the field of organic electronics.